1-Methyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C13H14N6O2S2/c1-18-7-10(4-16-18)23(20,21)17-9-5-19(6-9)13-12-11(2-3-22-12)14-8-15-13/h2-4,7-9,17H,5-6H2,1H3
• InChI Key: GFOSDKGEAYBORC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC2CN(C2)C3=NC=NC4=C3SC=C4
• Molecular Formula: C13H14N6O2S2
• Molecular Weight: 350.4 g/mol

Description

Thieno[3,2-d]pyrimidine derivatives are a class of compounds that have shown significant potential in various fields, particularly in medicinal chemistry. They have been synthesized as EZH2 inhibitors, which are important in the treatment of certain types of cancer.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidine derivatives often involves structural modifications of existing compounds. For example, tazemetostat, a known EZH2 inhibitor, has been structurally modified to synthesize these derivatives.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidine derivatives is characterized by a thieno[3,2-d]pyrimidine core, which is a bicyclic structure containing a thiophene ring fused with a pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thieno[3,2-d]pyrimidine derivatives can be complex and involve multiple steps. The reactions often involve the use of a one-carbon source reagent such as formic acid or triethyl orthoformate.

Mechanism of Action

Thieno[3,2-d]pyrimidine derivatives have been studied as inhibitors of EZH2, a histone-lysine N-methyltransferase enzyme, which is often upregulated in various types of cancer. By inhibiting EZH2, these compounds can potentially slow down or stop the growth of cancer cells.

Safety and Hazards

The safety and hazards associated with thieno[3,2-d]pyrimidine derivatives would depend on the specific compound and its biological activity. Some of these compounds have shown low toxicity against certain cell lines.

Future Directions

The future research directions in this field could involve the design and synthesis of new thieno[3,2-d]pyrimidine derivatives with improved potency and acceptable pharmacokinetics for in vivo evaluation. Further optimization and evaluation of these compounds as EZH2 inhibitors could also be a potential area of research.